1,2,3,4-Tetrahydro-1,7-naphthyridine
Overview
Description
1,2,3,4-Tetrahydro-1,7-naphthyridine is a chemical compound with the molecular formula C8H10N2 . It is a type of heterocyclic compound, which are of significant importance in the field of medicinal chemistry .
Synthesis Analysis
The synthesis of 1,2,3,4-Tetrahydro-1,7-naphthyridine and its derivatives has been a subject of interest in the scientific community. For instance, catalytic reduction of 1,7-naphthyridine with palladium on charcoal in ethanol has been reported to yield a mixture of 1,2,3,4-tetrahydro- (57%) and 5,6,7,8-tetrahydro-1,7-naphthyridine (43%) .Molecular Structure Analysis
The molecular structure of 1,2,3,4-Tetrahydro-1,7-naphthyridine consists of a naphthyridine core, which is considered to be the naphthalene analog, containing two fused pyridine rings with different mutual arrangements of nitrogen atoms .Chemical Reactions Analysis
The reactivity of 1,2,3,4-Tetrahydro-1,7-naphthyridine and its derivatives has been studied in various chemical reactions. For example, these compounds have shown reactivity with electrophilic or nucleophilic reagents, in oxidations, reductions, cross-coupling reactions, modification of side chains or formation of metal complexes .Physical And Chemical Properties Analysis
1,2,3,4-Tetrahydro-1,7-naphthyridine is a solid compound . Its empirical formula is C8H10N2 and it has a molecular weight of 134.18 .Scientific Research Applications
Medicinal Chemistry
1,2,3,4-Tetrahydro-1,7-naphthyridine derivatives have significant importance in the field of medicinal chemistry because many of them exhibit a great variety of biological activities .
Arginine Mimetics
These compounds are used as arginine mimetics in the synthesis of integrin inhibitors, which are potential therapeutics for the treatment of idiopathic pulmonary fibrosis (IPF) . They represent less basic but more permeable alternatives to arginine, replicating the side-on salt-bridge binding interaction made between the guanidinium functionality of arginine and an aspartic acid residue in the protein .
Synthesis of Chiral Phosphine-Aminophosphine Ligands
1,2,3,4-Tetrahydro-1,7-naphthyridine has been used in the preparation of new chiral phosphine-aminophosphine ligands .
Hydrogenation
A wide range of 1,5-naphthyridine derivatives were efficiently hydrogenated to give 1,2,3,4-tetrahydro-1,5-naphthyridines .
Anticancer Properties
1,6-naphthyridines, which can be synthesized from 1,2,3,4-tetrahydro-1,7-naphthyridine, have a variety of applications such as anticancer, anti-human immunodeficiency virus (HIV), anti-microbial, analgesic, anti-inflammatory and anti-oxidant activities .
Coal Liquefaction
Although not directly related to 1,2,3,4-Tetrahydro-1,7-naphthyridine, its close relative 1,2,3,4-Tetrahydronaphthalene is used in coal liquefaction . This suggests potential applications of 1,2,3,4-Tetrahydro-1,7-naphthyridine in similar industrial processes.
Safety and Hazards
Future Directions
The future directions for the study of 1,2,3,4-Tetrahydro-1,7-naphthyridine and its derivatives could involve further exploration of their synthesis, reactivity, and biological activity. Given their significance in medicinal chemistry, there is potential for the development of novel synthetic methodologies for their construction and for further investigation of their medicinal properties .
properties
IUPAC Name |
1,2,3,4-tetrahydro-1,7-naphthyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2/c1-2-7-3-5-9-6-8(7)10-4-1/h3,5-6,10H,1-2,4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WTPCAAGNXDGCID-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C=NC=C2)NC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60591045 |
Source
|
| Record name | 1,2,3,4-Tetrahydro-1,7-naphthyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60591045 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
134.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,2,3,4-Tetrahydro-1,7-naphthyridine | |
CAS RN |
13623-86-4 |
Source
|
| Record name | 1,2,3,4-Tetrahydro-1,7-naphthyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60591045 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,2,3,4-tetrahydro-1,7-naphthyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the challenges associated with synthesizing 1,2,3,4-Tetrahydro-1,7-naphthyridine derivatives, particularly in the context of developing HCV NS3 protease inhibitors?
A1: While the Povarov reaction offers a potential route to synthesize 1,2,3,4-Tetrahydro-1,7-naphthyridine derivatives, research [] highlights significant challenges:
Q2: Can you provide examples of different isomers within the Tetrahydro-1,7-naphthyridine family and their respective synthetic routes?
A2: The provided research articles discuss two isomers:
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